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Compound of Interest

Compound Name: SPC-180002

Cat. No.: B12390649

Currently, detailed protocols and specific quantitative data for the synthesis and purification of
the SIRT1/3 dual inhibitor, SPC-180002, are not publicly available in scientific literature or
patent databases. While the compound is identified as a novel anti-tumor agent that
incorporates a methyl methacrylate group and impairs mitochondrial function, the specific
chemical synthesis route and purification methodologies remain proprietary or unpublished.

Our comprehensive search of chemical databases, patent repositories, and academic journals
did not yield any specific experimental procedures for the synthesis of SPC-180002. The
primary focus of the existing research is on its pharmacological properties and mechanism of
action as a dual inhibitor of SIRT1 and SIRT3. This includes its role in disturbing redox
homeostasis through the generation of reactive oxygen species (ROS), leading to increased
p21 protein stability and mitochondrial dysfunction.

Without access to the primary synthesis and purification data, it is not possible to provide the
detailed Application Notes and Protocols as requested. The creation of such documents
requires precise information on reaction conditions, stoichiometry of reactants, catalysts,
solvents, reaction times, work-up procedures, and specific techniques for purification such as
chromatography methods (e.g., column chromatography, HPLC) and recrystallization solvents
and conditions. Furthermore, the lack of this data prevents the compilation of quantitative
information regarding reaction yields, purity levels, and other relevant analytical data.
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General Considerations for the Synthesis and
Purification of Similar Compounds

While a specific protocol for SPC-180002 is unavailable, general principles for the synthesis of
small molecule inhibitors and compounds containing a methyl methacrylate group can be
considered. The synthesis would likely involve a multi-step process culminating in the
introduction of the methyl methacrylate moiety.

A hypothetical workflow for the development and purification of a novel small molecule inhibitor
like SPC-180002 is outlined below. This diagram illustrates the general logical steps that
researchers would typically follow.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b12390649?utm_src=pdf-body
https://www.benchchem.com/product/b12390649?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12390649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Synthesis Phase

(Retrosynthetic Analysis & Route Design] General workflow for small molecule inhibitor development.
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SPC-180002 Signaling pathway of SPC-180002.
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[https://www.benchchem.com/product/b12390649#synthesis-and-purification-methods-for-
spc-180002]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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